Cas no 102268-23-5 (3-ethyl-Furo[3,4-b]pyridine-5,7-dione)

3-ethyl-Furo[3,4-b]pyridine-5,7-dione Properties

Names and Identifiers

• 3-ethyl-Furo[3,4-b]pyridine-5,7-dione
• 3-ethylfuro[3,4-b]pyridine-5,7-dione
• Furo[3,4-b]pyridine-5,7-dione, 3-ethyl-
• BARJVHBYULOJMR-UHFFFAOYSA-N
• SCHEMBL7547799
• 5-ethyl-2,3-pyridinedicarboxylic anhydride
• DTXSID70448354
• 102268-23-5
• +Expand

• InChIKey： BARJVHBYULOJMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO3/c1-2-5-3-6-7(10-4-5)9(12)13-8(6)11/h3-4H,2H2,1H3
• SMILES： CCC1=CC2=C(C(=O)OC2=O)N=C1

Computed Properties

• Exact Mass: 177.042593085g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.042593085g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• LogP: 0.95460
• PSA: 56.26000
• Boiling Point: 367.234 °C at 760 mmHg
• Flash Point: 175.897 °C
• Density: 1.378